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Research
Area

Model/Species
Dose & Route
(in vivo)

Concentration (in
vitro)

Key
Findings

Source

| Ischemic Stroke | Mouse (C57BL/6) / MCAO | 10 mg/kg; i.p. (daily, days 1-14) | 10 µM | Promoted

microglial shift to anti-inflammatory phenotype Improved long-term neurological recovery Enhanced

angiogenesis & neural plasticity | [1] | | Hypoxic-Ischenic Brain Injury | Neonatal Rat (Sprague-Dawley) |

30 mg/kg; i.p. (single dose) | Information Not Specified | Promoted neuronal differentiation Upregulated

GSK-3β-p (Ser9) & CEND1 Modulated cell cycle proteins (↓Cyclin D1, ↑p21) | [2] | | Lung

Adenocarcinoma (LUAD)| Human Cell Lines (H1299, Calu-3) / Mouse Xenograft | Information Not

Specified | 10 µM for 24h | Activated WNT/β-catenin signaling Restored focal adhesion in MACF1-deficient

cells Promoted tumor cell proliferation & migration | [3] | | T Cell Immunotherapy | Human TILs (Non-

Small Cell Lung Cancer) / PBMCs | Information Not Specified | 7 µM for 9 days (culture) | Preserved naive

& stem cell-like memory T cells (CD8+) Enhanced IL-2 production Did not inhibit IFN-γ secretion in TILs

(contrary to PBMC effects) | [4] | | Neuronal Differentiation| Mouse Embryonic Stem Cells (ESCs) |

Information Not Specified | 1 µM | Induced neuronal differentiation Identified as a potent GSK-3β inhibitor

(IC50 = 30 nM) | [5] |

Detailed Experimental Protocols

For your experimental design, here are the specific methodologies from the studies.
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In Vivo Stroke Model (Permanent dMCAO + Hypoxia) [1]:

Animal: Adult male C57BL/6 mice (8-10 weeks old).
Model: Permanent distal Middle Cerebral Artery Occlusion (dMCAO) coupled with 1 hour of

hypoxia (8% O₂).
Treatment: TWS119 was administered via intraperitoneal injection once daily from day 1 to day

14 post-stroke.
Assessment: Neurological deficits were monitored for up to 21 days. Tissues from the peri-

infarct cortex were analyzed at days 14 and 21 for angiogenesis, neural plasticity, and
microglial polarization.

In Vitro Microglial Polarization Assay [1]:

Cells: Primary microglia isolated from neonatal C57BL/6 mice.
Polarization: Microglia were stimulated with LPS (100 ng/ml) plus IFN-γ (20 ng/ml) for 24 hours

to induce a pro-inflammatory state.
Treatment: TWS119 (10 µM) was added at the time of stimulation. To confirm pathway

specificity, some groups were co-treated with the Wnt/β-catenin inhibitor IWR-1 (10 µM).
Analysis: Microglial phenotype markers and inflammatory cytokines in the conditioned media

were evaluated after 24 hours.

In Vitro T-cell Modulation Assay [4]:

Cells: Tumor-infiltrating lymphocytes (TILs) from lung cancer patients or PBMCs from healthy

donors.
Culture: Cells were cultured in plates coated with α-CD3, with soluble α-CD28 and IL-2 (1000

UI/mL).
Treatment: TWS119 (7 µM) was added to the culture medium.

Assessment: Cells were harvested on days 3, 5, 7, and 9 for flow cytometry analysis of T-cell
subsets. For cytokine production, cells were re-stimulated with PMA/ionomycin after 5 days of

culture for intracellular staining of IFN-γ and IL-2.

Mechanism of Action & Signaling Pathway

TWS119 functions primarily as a potent and selective inhibitor of Glycogen Synthase Kinase-3β (GSK-3β).

The diagram below illustrates the key signaling pathway it influences.
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This activation of the Wnt/β-catenin pathway explains its diverse effects, from promoting neuronal

differentiation [5] [2] and driving anti-inflammatory microglial polarization [1] to maintaining stem cell-

like memory in T-cells [4].

Key Research Implications

Therapeutic Potential in Neurology: TWS119 shows promise as a pro-repair therapy in stroke and
brain injury by modulating neuroinflammation and promoting neuronal differentiation, with effects

observed even when treatment starts post-injury [1] [2].
Distinct Immune Effects: Its impact on T-cells is context-dependent. While it suppresses effector

function in healthy donor T-cells, it can enhance or preserve desirable T-cell populations in Tumor-
Infiltrating Lymphocytes (TILs) for immunotherapy [4].

Dual Role in Oncology: TWS119 can promote cancer progression in some contexts (e.g., lung
adenocarcinoma) by enhancing tumor cell motility [3]. This highlights the importance of understanding

context when exploring its therapeutic use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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